(9R)-9-Amine-6'-methoxy-Cinchonan
Overview
Description
Synthesis Analysis
The synthesis of primary amines derived from 9-amino (9-deoxy) epi cinchona alkaloids, valuable catalysts used in the asymmetric functionalization of carbonyl compounds, has been described . Two procedures for the synthesis are provided, one of which is more convenient for scale-up .Molecular Structure Analysis
The molecular formula of “(9R)-9-Amine-6’-methoxy-Cinchonan” is C20H25N3O . The molecular weight is 323.44 . The InChI code is 1S/C20H25N3O/c1-3-13-12-23-9-7-14 (13)10-19 (23)20 (21)16-6-8-22-18-5-4-15 (24-2)11-17 (16)18/h3-6,8,11,13-14,19-20H,1,7,9-10,12,21H2,2H3/t13?,14?,19-,20-/m1/s1 .Chemical Reactions Analysis
“(9R)-9-Amine-6’-methoxy-Cinchonan” and its derivatives are primarily used in the synthesis of various compounds and as catalysts in stereoselective reactions. For instance, primary amines derived from 9-amino (9-deoxy)epi cinchona alkaloids are valuable for asymmetric functionalization of carbonyl compounds.Physical and Chemical Properties Analysis
The physical and chemical properties of “(9R)-9-Amine-6’-methoxy-Cinchonan” include a molecular weight of 432.8 g/mol . The compound has a hydrogen bond donor count of 4 and a hydrogen bond acceptor count of 4 . The rotatable bond count is 4 . The exact mass is 431.129796 g/mol . The monoisotopic mass is 431.129796 g/mol . The topological polar surface area is 51.4 Ų . The heavy atom count is 27 .Scientific Research Applications
Synthesis and Catalytic Applications
(9R)-9-Amine-6'-methoxy-Cinchonan and its derivatives are primarily used in the synthesis of various compounds and as catalysts in stereoselective reactions. For instance, primary amines derived from 9-amino(9-deoxy)epi cinchona alkaloids are valuable for asymmetric functionalization of carbonyl compounds. These compounds are synthesized from alkaloids like quinine and quinidine, and are used as bifunctional aminocatalysts (Cassani et al., 2013). Additionally, these alkaloids are effective in the asymmetric transfer hydrogenation in both iridium and rhodium catalytic systems, showcasing their utility in producing aromatic ketones with high enantioselectivity and conversion rates (He et al., 2006).
Crystallography and Molecular Structure
The crystal structure of derivatives like 6'-methoxy-(8α,9R)-cinchonan-9-ol-3-carboxylic acid ethyl ester has been studied. The molecular conformation of these compounds is significant in understanding their chemical properties and reactivity (Lewiński et al., 1995).
Organocatalysis
These alkaloids play a significant role in organocatalysis. The amides of 9-amino(9-deoxy)epicinchonine have been used as chiral base catalysts in enantioselective decarboxylation reactions. The conformation of these bases is crucial for understanding and optimizing their catalytic activity (Brunner et al., 2000). Moreover, cinchona alkaloid-derived urea-catalyzed asymmetric conjugate additions have been studied, demonstrating their potential in chiral recognition and effective catalysis (Grayson & Houk, 2016).
Chemical Modifications and Derivatives
The chemical modifications and synthesis of various derivatives of these alkaloids have been extensively studied. These include creating non-biaryl atropisomers, which have shown effectiveness in organocatalytic reactions like Michael addition and asymmetric Friedel-Crafts amination (Brandes et al., 2006). Additionally, investigations into the enantioselectivity of hydrogenations on cinchona-modified platinum and palladium have provided insights into the influence of configurations at different positions on these alkaloids (Schmidt et al., 2012).
Properties
IUPAC Name |
(R)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O/c1-3-13-12-23-9-7-14(13)10-19(23)20(21)16-6-8-22-18-5-4-15(24-2)11-17(16)18/h3-6,8,11,13-14,19-20H,1,7,9-10,12,21H2,2H3/t13-,14-,19+,20+/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIEKOKLABHBCGI-AFHBHXEDSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC2=C(C=CN=C2C=C1)[C@H]([C@H]3C[C@@H]4CCN3C[C@@H]4C=C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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